Cas no 1807291-14-0 (Methyl 4-cyano-3-iodo-5-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-cyano-3-iodo-5-(trifluoromethylthio)benzoate
• CAS No: 1807291-14-0
• MF: C₁₀H₅F₃INO₂S
• MW: 387.116883993149
• CID: 4949402
• Update Time: 2025-11-06

Methyl 4-cyano-3-iodo-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-iodo-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5F3INO2S/c1-17-9(16)5-2-7(14)6(4-15)8(3-5)18-10(11,12)13/h2-3H,1H3
• InChI Key： SWGDKGIWESOSJY-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=CC(=C1C#N)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Methyl 4-cyano-3-iodo-5-(trifluoromethylthio)benzoate

Methyl 4-Cyano-3-Iodo-5-(Trifluoromethylthio)Benzoate: A Comprehensive Overview

Methyl 4-cyano-3-iodo-5-(trifluoromethylthio)benzoate, with the CAS number 1807291-14-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is notable for its unique combination of functional groups, including a cyano group, an iodo group, and a trifluoromethylthio group, which confer it with distinctive chemical properties and potential applications.

The structure of methyl 4-cyano-3-iodo-5-(trifluoromethylthio)benzoate is characterized by a benzoate backbone with substituents at positions 3, 4, and 5. The cyano group at position 4 imparts strong electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions. The iodo group at position 3 is known for its potential in participating in nucleophilic substitution reactions, making it a valuable component in synthetic chemistry. Additionally, the trifluoromethylthio group at position 5 introduces both electron-withdrawing and steric effects, which can modulate the electronic properties of the aromatic ring and enhance the stability of the compound.

Recent studies have highlighted the role of methyl 4-cyano-3-iodo-5-(trifluoromethylthio)benzoate in the synthesis of advanced materials. For instance, researchers have utilized this compound as a precursor for constructing functional polymers with tailored electronic properties. The trifluoromethylthio group has been shown to significantly enhance the thermal stability and mechanical strength of these materials, making them suitable for high-performance applications such as flexible electronics and advanced composites.

In pharmacology, methyl 4-cyano-3-iodo-5-(trifluoromethylthio)benzoate has been explored as a potential lead compound for drug development. Its unique combination of functional groups allows for diverse interactions with biological systems, making it a promising candidate for designing drugs targeting specific receptors or enzymes. Recent computational studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good solubility and bioavailability, which are critical factors in drug design.

The synthesis of methyl 4-cyano-3-iodo-5-(trifluoromethylthio)benzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative followed by esterification and subsequent functionalization steps. Researchers have optimized these steps to improve yield and purity, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates and minimize side reactions.

From an environmental perspective, the production and handling of methyl 4-cyano-3-iodo-5-(trifluoromethylthio)benzoate require careful consideration due to its complex structure and potential toxicity. Studies have shown that this compound can degrade under certain conditions, but its persistence in natural environments remains an area of active research. Regulatory frameworks are being developed to ensure safe handling practices while promoting sustainable chemical manufacturing.

In conclusion, methyl 4-cyano-3-iodo-5-(trifluoromethylthio)benzoate stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.